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Introduction

Benzyl isobutyrate (CAS No. 103-28-6) is a carboxylic ester characterized by a fruity, floral,

and sweet aroma. It is utilized as a flavoring agent in food products and as a fragrance

ingredient in perfumes, cosmetics, and other personal care items.[1][2][3] This technical guide

provides an in-depth overview of the safety, hazards, and handling procedures for benzyl
isobutyrate, intended for researchers, scientists, and professionals in drug development and

chemical manufacturing.

Hazard Identification and Classification
The classification of benzyl isobutyrate under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals varies across different sources. While some safety

data sheets (SDS) indicate that the chemical is not considered hazardous, others assign

specific hazard classifications.[4][5] This discrepancy highlights the importance of consulting

multiple sources and exercising caution. The most frequently cited hazards are eye irritation,

potential harm if swallowed, and combustibility.[6][7][8]

Table 1: GHS Hazard Classifications for Benzyl Isobutyrate
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Hazard Class Hazard Statement Source(s)

Eye Irritation, Category 2
H319: Causes serious eye

irritation
[6]

Acute Toxicity, Oral (Category

5)

H303: May be harmful if

swallowed
[7][8]

Flammable Liquid, Category 3
H226/H227:

Flammable/Combustible liquid
[8][9]

No Classification

This chemical is not

considered hazardous by the

2012 OSHA Hazard

Communication Standard.

[4][5]

Physical and Chemical Properties
Benzyl isobutyrate is a colorless to pale yellow liquid at room temperature.[2][3] It is generally

insoluble in water but soluble in organic solvents like ethanol.[5][8]

Table 2: Physical and Chemical Properties of Benzyl Isobutyrate
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Property Value Source(s)

Molecular Formula C₁₁H₁₄O₂ [2][10]

Molecular Weight 178.23 g/mol [2][5][10]

Appearance
Colorless to almost colorless

clear liquid
[2][10][11]

Odor
Fruity, jasmine-like, sweet,

floral
[12][13]

Density 1.003 g/mL at 25°C [10]

0.996 - 1.006 g/mL at 20°C [12]

Boiling Point 228 - 230 °C [2][4]

238 °C [8][9][10]

Flash Point
> 100 °C (> 212 °F) [Closed

Cup]
[4][14]

99 °C [Closed Cup] [8][12]

59 °C (138.2 °F) [Closed Cup] [9]

Water Solubility 989.48 mg/L at 25°C [10][13]

Insoluble / Immiscible [5][8][12]

Vapor Pressure 5.7 Pa at 25°C [10][13]

Refractive Index n20/D 1.49 (lit.) [10]

n20/D 1.488 - 1.492 [2][5][12]

Toxicological Information
The toxicological data for benzyl isobutyrate is limited. Acute oral toxicity has been

determined in rats, while data for dermal and inhalation routes are largely unavailable.[14] It is

not classified as a carcinogen, mutagen, or reproductive toxin based on available information.

[14]
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Experimental Protocols Detailed experimental protocols for the cited toxicological studies are

not available in the reviewed public literature. The primary reference for the oral LD50 value is

a 1971 study by Owen, as cited in various secondary sources.[15] A comprehensive safety

assessment would require access to the original study documentation.

Table 3: Acute Toxicity Data for Benzyl Isobutyrate

Exposure Route Species Value Source(s)

Oral Rat LD50 = 2850 mg/kg [4][15]

Dermal Rabbit LD50 > 5000 mg/kg [4]

Dermal -
Unknown / Not

determined
[14][15]

Inhalation -
Unknown / Not

determined
[14][15]

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure safety when working with benzyl
isobutyrate.

Handling
Ventilation: Handle in a well-ventilated area to avoid inhalation of vapor or mist.[6][16][17]

Local exhaust ventilation is recommended.[17]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[6][17]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[8]

[16][17] Use non-sparking tools and take measures to prevent the buildup of electrostatic

charge.[6][16]

Personal Contact: Avoid contact with skin, eyes, and clothing.[1][6][16]
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Storage
Containers: Keep containers tightly closed and store in a dry, cool, and well-ventilated place.

[6][7][16] Containers that have been opened must be resealed carefully and kept upright.[16]

Incompatibilities: Store away from incompatible materials such as strong acids, alkalis, or

oxidizing agents.[8][17]

Light: Protect from light.[12]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn to minimize exposure.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

(conforming to EN 166 or

NIOSH).

[6][17]

Skin Protection

Handle with chemical-resistant

gloves. Wear fire/flame

resistant and impervious

clothing.

[6][17]

Respiratory Protection

Not required under normal use

with adequate ventilation. If

exposure limits are exceeded

or irritation occurs, use a full-

face respirator with an

appropriate filter (e.g., type

ABEK EN14387).

[6]

First-Aid and Emergency Procedures
First-Aid Measures
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Immediate and appropriate first aid is crucial in the event of an exposure.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1][6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water.[1][6] Consult a physician if irritation develops and persists.[14]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[4][6][7] Remove contact lenses if present and easy to do.[14] Seek medical

attention.

Ingestion: Rinse mouth with water. Do not induce vomiting.[6][14] Call a physician or poison

control center immediately.[14]

The following diagram outlines a general workflow for first-aid response.

Exposure Occurs

Identify Route of Exposure

Inhalation

 Respiratory 

Skin Contact

 Dermal 

Eye Contact

 Ocular 

Ingestion

 Oral 

Move to Fresh Air
Provide Oxygen/Artificial Respiration if needed

Remove Contaminated Clothing
Wash with Soap and Water

Flush Eyes with Water for 15 mins
Remove Contact Lenses

Rinse Mouth
DO NOT Induce Vomiting

Seek Immediate Medical Attention

If irritation persists
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First-Aid Response Workflow

Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.[6]

[16] Remove all sources of ignition.[6][16] Avoid breathing vapors and contact with the

material.[6] Wear appropriate personal protective equipment.[16]

Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.

[1][6]

Containment and Cleanup: For small spills, wipe up with an absorbent material (e.g., cloth,

fleece).[14] For large spills, dike the material to prevent spreading.[14] Absorb with inert

material such as dry sand, earth, or vermiculite and place it into a suitable, closed container

for disposal.[14][16]

The diagram below illustrates the logical steps for responding to a chemical spill.
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Accidental Spill Response Workflow
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Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide

(CO₂).[6][14][16] For large fires, use large quantities of misted water.[1][16]

Unsuitable Extinguishing Media: Do not use a solid water stream, as it may scatter and

spread the fire.[14][16]

Specific Hazards: The product is combustible.[8] Fire may produce irritating, corrosive,

and/or toxic gases, including carbon oxides.[1][14][16]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][6][16]

Stability and Reactivity
Reactivity: The product does not present significant reactivity hazards by itself or in contact

with water.[8][17]

Chemical Stability: Stable under recommended storage conditions.

Hazardous Reactions: No hazardous reactions are expected under normal processing.[4]

Conditions to Avoid: Avoid heat, flames, and sparks.[8] Porous materials like rags wetted

with this substance may spontaneously combust.[1]

Incompatible Materials: Avoid contact with strong acids, alkalis, or oxidizing agents.[8][17]

Hazardous Decomposition Products: Combustion may produce carbon monoxide and other

unidentified organic compounds.[8][17]

Ecological Information
There is limited information available on the ecotoxicity of benzyl isobutyrate. It is not

classified as environmentally hazardous, but large or frequent spills could have a harmful effect

on the environment.[14] The substance is immiscible with water and may persist.[4][14] It is not

expected to cause other adverse environmental effects like ozone depletion or endocrine

disruption.[14]
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Disposal Considerations
Dispose of benzyl isobutyrate and its container in accordance with all applicable local,

regional, national, and international regulations.[1][14] Do not allow the material to drain into

sewers or water supplies.[1][14] Empty containers may retain product residue and should be

handled with the same precautions as the product itself.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzyl Isobutyrate: A Technical Guide to Safety,
Hazards, and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085764#benzyl-isobutyrate-safety-hazards-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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